[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[3-[2-[2-[(E)-dec-2-enoyl]sulfanylethylcarbamoyl]ethylcarb

• CAS No.: 10018-95-8
• Product Name: [(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[3-[2-[2-[(E)-dec-2-enoyl]sulfanylethylcarbamoyl]ethylcarb
• Molecular Formula: C31H52N7O17P3S
• Molecular Weight: 919.8 g/mol
• IUPAC Name: S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-dec-2-enethioate
• Standard InChI: InChI=1S/C31H52N7O17P3S/c1-4-5-6-7-8-9-10-11-22(40)59-15-14-33-21(39)12-13-34-29(43)26(42)31(2,3)17-52-58(49,50)55-57(47,48)51-16-20-25(54-56(44,45)46)24(41)30(53-20)38-19-37-23-27(32)35-18-36-28(23)38/h10-11,18-20,24-26,30,41-42H,4-9,12-17H2,1-3H3,(H,33,39)(H,34,43)(H,47,48)(H,49,50)(H2,32,35,36)(H2,44,45,46)/b11-10+/t20-,24-,25-,26?,30-/m1/s1
• Standard InChIKey: MGNBGCRQQFMNBM-VHTAIFHGSA-N
• Isomeric SMILES: CCCCCCC/C=C/C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• SMILES: CCCCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Canonical SMILES: CCCCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Physical Description: Solid
• Description: (2E)-Decenoyl-CoA, also known as (e)-S-2-decenoate or 2-trans-decenoyl-CoA, belongs to the class of organic compounds known as medium-chain 2-enoyl coas. These are organic compounds containing a coenzyme A substructure linked to a medium-chain 2-enoyl chain of 5 to 12 carbon atoms (2E)-Decenoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa) (2E)-Decenoyl-CoA has been primarily detected in urine. Within the cell, (2E)-decenoyl-CoA is primarily located in the cytoplasm (2E)-Decenoyl-CoA exists in all eukaryotes, ranging from yeast to humans. In humans, (2E)-decenoyl-CoA is involved in the fatty acid metabolism pathway (2E)-Decenoyl-CoA is also involved in several metabolic disorders, some of which include carnitine palmitoyl transferase deficiency (II), the mitochondrial Beta-oxidation OF medium chain saturated fatty acids pathway, trifunctional protein deficiency, and short chain acyl CoA dehydrogenase deficiency (scad deficiency).
• PubChem Compound: 5280768
• Last Modified: Nov 11 2021